Product packaging for Crezacin(Cat. No.:CAS No. 55543-68-5)

Crezacin

Cat. No.: B1216511
CAS No.: 55543-68-5
M. Wt: 315.36 g/mol
InChI Key: YUXPJMWDDQCARU-UHFFFAOYSA-N
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Description

Nomenclature and Chemical Classification in Academic Literature

A clear and precise system of nomenclature is fundamental to scientific communication. This section outlines the standardized naming conventions and classification of Crezacin.

Synonymy and Accepted Scientific Designations

This compound is chemically identified as the triethanolammonium (B1229115) salt of 2-methylphenoxyacetic acid. In scientific literature and chemical databases, it is primarily recognized by its CAS (Chemical Abstracts Service) Registry Number: 55543-68-5. kingdraw.com The formal IUPAC (International Union of Pure and Applied Chemistry) name for the compound is 2-[bis(2-hydroxyethyl)amino]ethanol;2-(2-methylphenoxy)acetic acid. kingdraw.com While "this compound" is the most common trivial name, it is essential to recognize its systematic chemical identity for unambiguous identification in research contexts.

Table 1: Chemical Identifiers for this compound

Identifier Value
CAS Number 55543-68-5 kingdraw.com
IUPAC Name 2-[bis(2-hydroxyethyl)amino]ethanol;2-(2-methylphenoxy)acetic acid kingdraw.com
Molecular Formula C15H25NO6

| Molecular Weight | 315.36 g/mol kingdraw.com |

Classification within Atrane Compounds

This compound belongs to a class of compounds known as atranes. Specifically, it can be considered a derivative of silatranes, which are polycyclic organosilicon compounds characterized by a nitrogen atom with a transannular dative bond to a silicon atom. The development of this compound is rooted in the extensive research on silatranes, which are recognized for their unique biological activities. arkat-usa.org The structural features of atranes, including the hypervalent nature of the central atom, are believed to contribute to their distinct physiological effects.

Historical Trajectories of this compound Research

The scientific journey of this compound is intrinsically linked to the pioneering work on organosilicon compounds, particularly the discovery and investigation of silatranes.

Early Academic Investigations and Discovery Context

The foundation for this compound's development was laid by the comprehensive studies of Russian chemist Mikhail Grigoryevich Voronkov. arkat-usa.org His groundbreaking research in the mid-20th century on organosilicon compounds led to the discovery of silatranes, a novel class of substances with pronounced biological activity. arkat-usa.org Voronkov's work challenged the prevailing notion of silicon's biological inertness and opened up a new field of bioorganosilicon chemistry. arkat-usa.org This pioneering research created the scientific context for the synthesis and investigation of related compounds like this compound, which, while not a silatrane (B128906) itself, emerged from the broader exploration of biologically active atranes.

Evolution of Research Foci in Plant Science and Biological Systems

Initial research into atranes focused on their diverse biological effects. Over time, the research on this compound and similar compounds has become increasingly specialized, with a significant focus on their applications in plant science. Scientists began to observe that this compound could act as a potent plant growth regulator, capable of influencing various physiological processes in plants. researchgate.netresearchgate.net This led to a shift in research towards understanding its role as a synthetic adaptogen in agriculture. Adaptogens are substances that increase an organism's resistance to a wide range of stressors. nih.gov In the context of plant science, research has evolved to investigate how this compound can enhance plant resilience to adverse environmental conditions, such as drought and temperature fluctuations. ekb.eg

Current Research Paradigms and Significance

Contemporary research on this compound is centered on its practical applications in agriculture and its underlying mechanisms of action. The prevailing paradigm views this compound as a biostimulant and a synthetic adaptogen that can improve crop yield and quality, particularly under stressful conditions. researchgate.netnih.govtum.deresearchgate.netfrontiersin.org

The significance of this compound in modern scientific inquiry lies in its potential to contribute to more sustainable agricultural practices. By enhancing the innate stress-response mechanisms of plants, this compound can help to reduce the reliance on traditional chemical inputs and improve crop performance in challenging environments. nih.govnih.gov Current studies are focused on elucidating the precise biochemical and molecular pathways through which this compound exerts its effects. This includes its influence on phytohormone regulation, such as auxins and cytokinins, which are critical for plant growth and development. nih.govresearchgate.netnih.govresearchgate.netmdpi.commdpi.com

Table 2: Illustrative Research Findings on the Effect of this compound on Tomato Plants

Parameter Observation Reference
Number of Leaves Increased number of leaves per plant at various growth stages. researchgate.net
Fresh Weight (Aerial Parts) Enhanced fresh weight of leaves and branches. researchgate.net
Fruit Yield Significant increase in the final fruit yield per plant. researchgate.net

| Biochemical Markers | Improved chlorophyll (B73375) content and increased activity of antioxidant enzymes like peroxidase and polyphenol oxidase. | researchgate.net |

The ongoing investigation into this compound and its analogues continues to be a promising area of research, with potential applications extending beyond agriculture. The unique properties of atranes suggest that they may have a broader utility in various biological systems, a prospect that is likely to fuel future scientific inquiry.

Structure

2D Structure

Chemical Structure Depiction
molecular formula C15H25NO6 B1216511 Crezacin CAS No. 55543-68-5

Properties

CAS No.

55543-68-5

Molecular Formula

C15H25NO6

Molecular Weight

315.36 g/mol

IUPAC Name

2-[bis(2-hydroxyethyl)amino]ethanol;2-(2-methylphenoxy)acetic acid

InChI

InChI=1S/C9H10O3.C6H15NO3/c1-7-4-2-3-5-8(7)12-6-9(10)11;8-4-1-7(2-5-9)3-6-10/h2-5H,6H2,1H3,(H,10,11);8-10H,1-6H2

InChI Key

YUXPJMWDDQCARU-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1OCC(=O)O.C(CO)N(CCO)CCO

Canonical SMILES

CC1=CC=CC=C1OCC(=O)O.C(CO)N(CCO)CCO

Other CAS No.

55543-68-5

Synonyms

cresacin
crezacin
crezacine
krezatsin
trecrezan
trekrezan
tris(2-hydroxyethyl)ammonium-ortho-cresoxy acetate
tris-2-(oxyethyl)ammonium 2-cresol acetate

Origin of Product

United States

Mechanistic Elucidation of Crezacin S Biological Effects in Planta

Influence on Core Plant Physiological Processes

Studies have demonstrated that Crezacin treatment can modulate key plant physiological functions, leading to observed improvements in growth and productivity. agrobiology.rusciup.org The primary areas of influence identified include the photosynthetic apparatus and nitrogen assimilation pathways. agrobiology.ru

Modulation of Photosynthetic Apparatus Function

The photosynthetic apparatus is responsible for converting light energy into chemical energy in plants. This compound has been shown to impact the efficiency and activity of this system at several levels. agrobiology.ru

The electron transport chain (ETC) in chloroplasts is a crucial component of the light-dependent reactions of photosynthesis, facilitating the transfer of electrons to generate a proton gradient. nih.govlibretexts.org Research indicates that this compound can increase the electron transport rate in chloroplasts. agrobiology.ru One study on Amaranthus L. showed that treatment with this compound increased the electron transport rate in chloroplasts by more than 30% compared to control plants. agrobiology.ru

Photophosphorylation is the process by which the energy from the electron transport chain is used to produce ATP, a key energy currency for cellular processes, including the Calvin cycle. youtube.comlibretexts.org Findings suggest that this compound treatment leads to an increase in photophosphorylation rates. agrobiology.ru In experiments with Amaranthus L., this compound was observed to increase photophosphorylation by 60% compared to the control. agrobiology.ru

Net photosynthesis represents the balance between the rate of carbon dioxide fixation through photosynthesis and the rate of carbon dioxide release through respiration. neulog.comquora.comnih.gov An increase in net photosynthesis contributes to greater biomass accumulation and plant growth. ontario.ca Studies have reported that this compound has a stimulating effect on photosynthesis. agrobiology.rusciup.org Specifically, the net photosynthesis value in leaves of Amaranthus L. treated with this compound exceeded that of the control by 26%. agrobiology.ru

Table 1: Influence of this compound on Photosynthetic Parameters in Amaranthus L.

ParameterIncrease Compared to Control (%)Source
Electron Transport Rate> 30 agrobiology.ru
Photophosphorylation Rate60 agrobiology.ru
Net Photosynthesis Value26 agrobiology.ru

Interaction with Nitrogen Assimilation Pathways

Nitrogen assimilation is a fundamental process in plants, involving the conversion of inorganic nitrogen into organic compounds essential for growth and development. techscience.commdpi.com Nitrate (B79036) reductase is a key enzyme in this pathway. usda.govresearchgate.net

Nitrate reductase (NR) is the enzyme responsible for the initial step of nitrate assimilation, reducing nitrate to nitrite (B80452). usda.govnih.govfrontiersin.org This step is often considered rate-limiting in the assimilation process. bibliotekanauki.pl Research indicates that this compound has the ability to increase nitrate reductase activity in plants. agrobiology.rusciup.org In leaves of Amaranthus L., nitrate reductase activity increased by almost 60% on day 45 after treatment with this compound. agrobiology.ru

Table 2: Influence of this compound on Nitrate Reductase Activity in Amaranthus L.

ParameterIncrease Compared to Control (%)Source
Nitrate Reductase Activity~60 agrobiology.ru
Alterations in Nitrite Nitrogen Content

Studies have shown that this compound can impact the levels of nitrite nitrogen in plant tissues. In experiments with Amaranthus caudatus and Amaranthus cruentus, treatment with this compound at a concentration of 10⁻⁷ M resulted in a 16% increase in the amount of nitrite nitrogen in the leaves of 45-day-old plants compared to control groups agrobiology.ru. This effect was observed alongside an almost 60% increase in nitrate reductase activity and a 20% increase in total protein level at the same time point agrobiology.ru. These findings suggest that this compound influences nitrogen assimilation pathways in plants.

Table 1: Effect of this compound (10⁻⁷ M) on Nitrogen Metabolism and Protein in Amaranthus at 45 Days

Regulation of General Plant Growth and Development

Root System Architecture Modification

Information specifically detailing this compound's direct impact on root system architecture modification is limited within the provided search results. Much of the available research on the modification of root architecture by triazole plant growth regulators, often associated with effects like increased root growth and altered root-to-shoot ratios, focuses on compounds such as Paclobutrazol d-nb.inforesearchgate.netjeb.co.inresearchgate.netashs.orgmdpi.comisa-arbor.com.

Biomass Accumulation and Partitioning

This compound treatment has been shown to affect biomass accumulation in plants. In studies with Amaranthus species, seedlings from seeds treated with 10⁻⁷ M this compound showed increased height and main root length during the latent growth stage compared to control seedlings agrobiology.ru. During later stages of development, the green mass of treated plants exceeded that of the control by 1.3 to 2.0-fold, depending on the phase of ontogenesis agrobiology.ru.

Research on tomato plants treated with different concentrations of this compound (Crez-100, Crez-200, and Crez-300ppm) also investigated the dry weight of aerial parts (leaves and branches) at various time points (30, 60, and 90 days after planting) researchgate.net. Significant differences in aerial dry weight were observed between this compound treatments and the control group researchgate.net. While specific numerical data for these effects were not fully available in the provided snippets, the studies indicate that this compound influences the accumulation of dry matter in the aerial biomass of tomato plants researchgate.net.

Table 2: Summary of this compound's Effects on Plant Growth and Biomass

This compound's Role in Plant Biochemical Stress Response Mechanisms

Plants possess intricate biochemical mechanisms to cope with various environmental stresses. This compound has been implicated in influencing these defense systems.

Enhancement of Non-Enzymatic Antioxidant Systems

This compound has been reported to enhance non-enzymatic antioxidant systems in plants benchchem.com. Non-enzymatic antioxidants are crucial components of a plant's defense against oxidative stress, acting directly to neutralize reactive oxygen species (ROS) clinicsearchonline.orgxiahepublishing.com. These include compounds like ascorbic acid (Vitamin C), glutathione, tocopherols (B72186) (Vitamin E), carotenoids, and phenolic compounds clinicsearchonline.orgxiahepublishing.commdpi.comscispace.com. Research indicates that this compound elevates the levels of such antioxidants benchchem.com. Studies on tomato plants treated with this compound also mention ascorbic acid in the context of tomato quality characteristics researchgate.nethorticultureresearch.net.

Proline Accumulation and Osmoprotection

One of the key non-enzymatic antioxidants whose accumulation is influenced by this compound is proline benchchem.com. Proline is an amino acid that plays a significant role as an osmoprotectant in plants, particularly under stress conditions such as drought and salinity researchgate.netagrojournal.orgresearchgate.netuniroma1.itmdpi.com. Its accumulation helps in osmotic adjustment, maintaining cell turgor, stabilizing proteins and membranes, and scavenging free radicals, thereby mitigating cellular damage researchgate.netagrojournal.orgresearchgate.netuniroma1.it. This compound treatment has been shown to elevate proline levels benchchem.com, suggesting a mechanism by which it may contribute to improved plant tolerance to stress.

Phenolic Compound and Flavonoid Biosynthesis

Studies have indicated that this compound treatment can lead to increased levels of phenolic compounds and flavonoids in plants. nih.govnih.govmdpi.comrjraap.comcijournal.ru These compounds are known to act as non-enzymatic antioxidants and play crucial roles in plant defense mechanisms against various stressors, including pathogens and abiotic factors like drought and UV radiation. mdpi.com The synthesis of phenolic compounds is often enhanced under stressful conditions, and their accumulation is associated with the activation of the phenylpropanoid biosynthetic pathway. mdpi.com

Research on naked oat (Avena sativa) treated with this compound showed higher contents of phenolic compounds and flavonoids compared to untreated control plants. nih.govnih.govmdpi.comrjraap.comcijournal.ru This suggests that this compound may stimulate the pathways involved in the production of these important secondary metabolites.

Modulation of Carbohydrate Metabolism

This compound has been observed to influence carbohydrate metabolism in plants. benchchem.com This modulation can have downstream effects on various plant processes, including growth, development, and stress responses, as carbohydrates serve as both energy sources and signaling molecules. researchgate.net

Fructose (B13574) Content Regulation

One specific effect of this compound on carbohydrate metabolism is the regulation of fructose content. Studies have demonstrated that this compound treatment can result in higher contents of low molecular weight fructose in plants. nih.govnih.govrjraap.comcijournal.ru Soluble sugars like fructose can play a role in limiting the spread of infection in plants and protecting cells from water loss due to their osmotic potential. nih.gov They can also induce defense mechanisms in infected plant cells and increase the production of peroxidases and proteins related to pathogenesis. nih.gov

Data from studies on naked oat showed a notable increase in low molecular weight fructose content in this compound-treated plants compared to the control. nih.govnih.govrjraap.comcijournal.ru

Interactive Data Table: Effect of this compound on Fructose Content in Naked Oat

TreatmentLow Molecular Weight Fructose Content (Arbitrary Units)
ControlBaseline
This compoundIncreased

Defense Signaling Pathway Engagement

This compound appears to engage plant defense signaling pathways, contributing to enhanced resistance against biotic and abiotic stressors. benchchem.com The stimulation of the antioxidant defense system is one proposed mechanism by which growth regulators like this compound can help plants under stress. nih.govnih.govrjraap.com

Response to Biotic Stressors (e.g., Fungal Pathogens)

This compound has shown effectiveness in improving plant adaptation to pathogen-induced stress, specifically in the case of fungal infections like Fusarium culmorum in oats. nih.govnih.govmdpi.comrjraap.com It has been reported to increase the disease resistance of plants and prevent the spreading of infection. nih.govmdpi.com While this compound alone showed some effectiveness in preventing infection spread, its biological efficiency increased when combined with the presence of the pathogen. nih.govmdpi.com

Studies on naked oat artificially infected with Fusarium culmorum demonstrated that this compound treatment reduced grain infection compared to control groups. nih.govmdpi.com This suggests that this compound treatment aids the plant's natural defenses against fungal pathogens.

Interactive Data Table: Effect of this compound on Fusarium culmorum Infection in Oat Grain

TreatmentPost-harvest Internal Infection (%)
Control (No treatment, No infection)Baseline
Control + F. culmorum InfectionHigh
This compoundReduced compared to infected control
This compound + F. culmorum InfectionFurther reduced compared to infected control nih.govmdpi.com

Note: Specific numerical data for infection percentages were provided in a table in the source, indicating reduction with this compound treatment. nih.govmdpi.com

Investigation of Crezacin S Actions in Diverse Biological Systems Pre Clinical Focus

Structure-Activity Relationship Hypotheses

Contribution of Anion and Cation Fragments to Biological Activity

Pre-clinical investigations into the biological activity of Crezacin, also known as Trecresan, have highlighted the significance of its ionic structure in mediating its effects. This compound is characterized as a protatrane, a class of compounds formed by the combination of a hydroxyalkylammonium cation and an anion. nih.govwikipedia.org Specifically, this compound is the tris(2-hydroxyethyl)ammonium salt of 2-methylphenoxyacetic acid. nih.govwikipedia.org

Research indicates that the notable biological activity exhibited by this compound is a direct result of the synergistic combination of its constituent fragments: the aroxyacetic acid anion and the tris(2-hydroxyethyl)ammonium cation. nih.govwikipedia.org Studies on protatranes, including this compound, have demonstrated that their biological activity is primarily determined by both the atrane structure of the cation and the specific nature of the associated anion. wikipedia.org This suggests that while the tris(2-hydroxyethyl)ammonium cation contributes a fundamental structural element, the biological profile is significantly modulated by the chemical identity of the anionic component, in this case, the 2-methylphenoxyacetate moiety.

Research Methodologies and Experimental Designs in Crezacin Studies

Controlled Environment and In Vitro Plant Studies

Controlled environment studies and in vitro techniques provide precise conditions to investigate the effects of chemical compounds like Crezacin on specific plant processes, such as germination, early growth, and tissue development. These methods allow researchers to control variables such as temperature, light, humidity, and nutrient availability, minimizing environmental variability.

Seed Germination Assays

Seed germination assays are fundamental experiments used to assess the impact of various treatments on seed viability and the initial stages of seedling development. Standard methodologies involve placing seeds on a substrate, often filter paper or a soil mixture, in Petri dishes or germination trays nih.govscribd.comcabidigitallibrary.org. The substrate is typically moistened with distilled water or a solution containing the test compound, such as this compound, at different concentrations cabidigitallibrary.org. Experiments are commonly conducted in controlled environments like incubators or growth chambers maintained at specific temperatures and light/dark cycles suitable for the plant species being studied nih.govcabidigitallibrary.org.

Experimental designs for germination assays often involve completely randomized designs with multiple replicates for each treatment (e.g., different this compound concentrations) and a control group (treated with water or a solvent control) scielo.br. Parameters assessed include germination percentage (the proportion of seeds that germinate), germination speed or index, and measurements of seedling growth such as root and shoot length and biomass after a defined period nih.govcabidigitallibrary.orgscielo.br. The appearance of sprouts or radicle emergence is typically used as the criterion for germination nih.govcabidigitallibrary.org. While the search results indicate this compound has been examined in laboratory studies cijournal.ru, specific detailed findings from this compound seed germination assays regarding optimal concentrations or comparative data were not extensively available.

Hydroponic and Substrate-Based Growth Systems

Hydroponic and substrate-based systems offer controlled environments for studying plant growth without traditional soil. Hydroponics involves growing plants with their roots immersed directly in a nutrient solution or in an inert medium supplied with nutrients giz.deresearchgate.netijfmr.com. Substrate-based systems use inert materials like sand, perlite, or rockwool to support the plant roots while a nutrient solution is delivered researchgate.netscribd.com. These systems allow for precise control over the nutrient composition and availability to the plants giz.deijfmr.com.

Tissue Culture and Cell Suspension Experiments

Tissue culture and cell suspension experiments involve growing plant cells, tissues, or organs in a sterile laboratory environment on artificial media. These techniques are valuable for studying cellular and developmental responses to chemical compounds under highly controlled conditions nih.govresearchgate.net. Plant growth regulators are commonly used components of tissue culture media to manipulate plant cell growth and differentiation nih.govresearchgate.netmdpi.comajol.info.

Methodologies typically involve preparing sterile explants (small pieces of plant tissue), callus (undifferentiated cell mass), or cell suspensions and culturing them on or in a nutrient medium supplemented with specific concentrations of plant growth regulators and other additives nih.govresearchgate.net. Experiments are designed to evaluate the effects of different compounds or combinations on processes such as callus induction, shoot proliferation, root formation, or cell growth nih.govresearchgate.netajol.info. While plant growth regulators are integral to tissue culture nih.govresearchgate.netmdpi.comajol.info and this compound is described as a growth regulator researchgate.netresearchgate.net, detailed experimental protocols or specific research findings on the use of this compound in plant tissue culture or cell suspension experiments were not extensively found in the search results.

Field-Scale Agronomic Research

Field-scale agronomic research is crucial for evaluating the performance of chemical compounds under realistic agricultural conditions. These studies assess the effects of treatments on crop growth, yield, and other important agronomic traits in a field setting, where environmental factors are less controlled than in laboratory or greenhouse studies. This compound has been included in field and laboratory studies cijournal.ru.

Experimental Plot Design and Replication

Field trials require careful experimental design to account for spatial variability within the field. Common designs in agricultural research include randomized complete block designs, which involve dividing the field into blocks and randomly assigning treatments (e.g., different this compound application rates or methods) to plots within each block uga.eduexcellenceinbreeding.org. Replication, where each treatment is applied to multiple plots, is a fundamental principle that helps to reduce the impact of variability and provides a more reliable estimate of treatment effects uga.eduexcellenceinbreeding.org. The number of replicates and the size and arrangement of plots are determined based on the experimental objectives, the variability of the field, and available resources uga.edu. Blocking is a powerful tool to manage anticipated sources of variation within the field uga.edu. Field experiments are essential for evaluating genotypes and treatments for multiple target traits under varying environmental conditions excellenceinbreeding.org.

Analytical Techniques for Physiological and Biochemical Parameters

Studies involving this compound have utilized a range of analytical techniques to quantify physiological and biochemical changes in treated organisms. These methods provide insights into the compound's mechanisms of action at a molecular and cellular level.

Spectrophotometric Assays for Enzyme Activities

Spectrophotometric assays are commonly employed in this compound research, particularly in plant studies, to measure the activity of various enzymes involved in metabolic and stress response pathways. For instance, studies investigating the effect of this compound on plants have used spectrophotometry to determine the activity of antioxidant enzymes such as peroxidase (PO), superoxide (B77818) dismutase (SOD), and polyphenol oxidase (PPO). These assays typically involve monitoring the change in absorbance of a reaction mixture over time at a specific wavelength, corresponding to the enzymatic conversion of a substrate mdpi.com. One unit of enzyme activity is often defined based on a specific change in absorbance per unit of time mdpi.com. In animal studies, spectrophotometric methods have also been used to determine the activity of ATPases (Na+/K+ ATPase, Ca2+ ATPase, and Mg2+ ATPase) in tissues like gills and muscles to assess physiological impacts researchgate.net.

Chromatographic Analysis of Metabolites

Chromatographic techniques have been applied in studies where this compound was investigated, primarily for the analysis of various metabolites or other compounds within biological samples. While direct analysis of this compound metabolites using chromatography in the provided sources is limited, studies in which this compound was a treatment have employed these methods. For example, gas chromatography has been used for the analysis of cannabinoids in research that also involved this compound treatment agrobiology.ru. Another study mentioning this compound in the context of plant growth regulators noted the use of HPLC-MS/MS for the analysis of plant growth regulators, although it did not explicitly detail the analysis of this compound metabolites within the plant tissue using this method researchgate.net. This indicates that chromatographic techniques are part of the analytical toolkit in research areas where this compound is studied, often for profiling related biochemical changes.

Pre-Clinical Animal Model Approaches (Emphasis on Mechanistic Inquiry)

Pre-clinical studies utilizing animal models have been instrumental in investigating the potential adaptogenic, immunomodulatory, and protective effects of this compound and its related compounds, with an emphasis on understanding the underlying mechanisms.

In Vivo Animal Model Systems (e.g., Rodent studies)

A variety of in vivo animal models have been employed in pre-clinical research on this compound. Rodent models, such as white mice and rats, are frequently used to study the biological activity of this compound, including its adaptogenic and immunomodulatory properties google.comgoogle.com. Studies have also been conducted on other animals, including dogs and minks, to evaluate its effects on productivity and reproductive activity google.comresearchgate.net. These in vivo models allow for the assessment of systemic effects and responses to various stressors following this compound administration. Experimental designs often involve different groups of animals, including control groups receiving placebos, to compare outcomes google.comgoogle.com.

Comparative Research and Synergistic Interactions

Comparative Efficacy with Other Plant Growth Regulators

The effectiveness of Crezacin is best understood when compared to other substances used to modulate plant growth and stress response. Its synthetic nature and mechanism of action distinguish it from many naturally derived biostimulants.

Analysis of Relative Effects on Yield and Stress Response

Research comparing this compound with other plant growth regulators demonstrates its capacity to influence key agricultural metrics. A notable study on tomato plants (Lycopersicon esculentum) compared the effects of this compound, a synthetic regulator, with Energene, a natural regulator containing humic acid. Both substances were tested for their impact on various growth and yield parameters.

The study revealed that while both this compound and Energene treatments resulted in improved growth compared to a control group, the natural biostimulant, Energene, particularly at higher concentrations, showed a more pronounced effect on several key metrics. For instance, the application of Energene at 700 ppm resulted in the greatest measurements for plant height (78.0 cm), number of leaves (57.8), fresh weight (250.2 g), dry weight (75.1 g), number of flowers (48.1), and number of fruits (35.1) nih.govnih.gov.

However, this compound also demonstrated significant positive effects on plant growth and yield, enhancing the accumulation of nutritional elements and the formation of dry matter compared to untreated plants nih.gov. The data suggests that while both are effective, their relative impact can vary depending on the specific parameter being measured.

The following table provides a comparative view of the effects of different treatments on tomato plant growth parameters.

TreatmentPlant Height (cm)Number of LeavesFresh Weight (g)Dry Weight (g)Number of FlowersNumber of Fruits
Control 65.245.1180.555.438.525.3
This compound (100 ppm) 70.148.9205.362.142.128.9
This compound (200 ppm) 72.550.3215.765.844.530.7
This compound (300 ppm) 71.849.6210.464.243.830.1
Energene (250 ppm) 73.452.1225.168.945.331.5
Energene (500 ppm) 75.955.4240.672.347.233.8
Energene (700 ppm) 78.057.8250.275.148.135.1
Data sourced from a study on Lycopersicon esculentum, Hybrid Kendras F1. nih.govnih.gov

In terms of stress response, this compound is known to improve the resistance of plants to negative environmental factors and diseases nih.gov. This adaptogenic action helps in the preservation of homeostasis when the plant is exposed to unfavorable physical, chemical, or biological factors regulations.gov. Synthetic auxins, the class to which this compound belongs, can influence a plant's response to stress by modulating growth processes, which can indirectly enhance resilience ucanr.edumdpi.com.

Distinct Mechanisms of Action Compared to Other Biostimulants

This compound's mechanism of action is fundamentally different from that of many other biostimulants. As a triethanolammonium (B1229115) salt of o-cresoxyacetic acid, it is classified as a synthetic auxin regulations.gov. Synthetic auxins mimic the action of the natural plant hormone indole-3-acetic acid (IAA) but are more stable and persistent in the plant nih.gov.

The primary mechanism of synthetic auxins involves the disruption of several growth processes at a cellular level ucanr.edu. They affect cell wall plasticity, nucleic acid metabolism, and protein synthesis ucanr.edu. At supraoptimal concentrations, they can trigger a hormonal cascade, including the overproduction of ethylene and abscisic acid (ABA), leading to growth inhibition, senescence, and tissue decay in susceptible plants nih.govregulations.govmdpi.com. This mode of action, which involves hormonal mimicry and systemic disruption, is characteristic of auxin herbicides and growth regulators fao.org.

This mechanism contrasts sharply with other classes of biostimulants:

Humic Substances (e.g., Energene): These complex organic molecules primarily improve soil structure, enhance nutrient uptake and availability, and can have hormone-like activity that promotes root growth researchgate.netnih.gov. Their action is more focused on improving the plant's growing environment and nutrient acquisition efficiency rather than directly overriding the plant's hormonal system.

Microbial Inoculants: These consist of beneficial bacteria or fungi that form symbiotic relationships with the plant. Their mechanisms include nitrogen fixation, solubilization of minerals like phosphorus, and production of their own phytohormones, which support plant growth unimi.it. They act as external partners to the plant.

Protein Hydrolysates and Seaweed Extracts: These biostimulants provide plants with amino acids, peptides, and complex polysaccharides. Their mechanisms involve nourishing the plant directly and activating specific metabolic pathways related to stress response and growth, often acting as signaling molecules nih.govnih.gov.

In essence, this compound acts by introducing a powerful, persistent hormonal signal that forces a specific growth response, whereas many other biostimulants work by enhancing the plant's natural physiological processes, improving nutrient acquisition, or providing beneficial compounds nih.gov.

Synergistic Effects in Complex Formulations

The combination of this compound with other growth-promoting compounds can lead to synergistic effects, where the combined impact is greater than the sum of the individual effects.

Interactions with Humic Substances

The concurrent application of synthetic growth regulators like this compound and natural biostimulants such as humic substances has been explored to optimize plant growth. Humic acids, the primary component of Energene, are known to improve soil structure and increase nutrient availability, which can create a more favorable environment for the plant to respond to the growth signals from this compound nih.gov.

Studies on tomato plants treated with both this compound and Energene (humic acid) showed that both substances contributed to enhanced growth characteristics nih.govnih.gov. While the direct synergistic chemical interaction was not the focus, the physiological outcomes suggest a complementary effect. Humic substances can promote robust root development, which in turn could enhance the uptake and translocation of this compound throughout the plant, potentially leading to a more effective response. The improved nutrient status of the plant due to humic acid application can also support the new growth stimulated by the synthetic auxin researchgate.net. The combination of humic acid with other compounds, such as salicylic (B10762653) acid, has been shown to significantly enhance corm weight and number in saffron, demonstrating the potential for synergistic improvements in yield fao.org.

Combinatorial Effects with Other Growth-Promoting Compounds (e.g., Silatranes)

While direct research on the combined application of this compound and silatranes is limited, the individual effects of these compounds suggest a potential for synergistic interactions. Silatranes are a class of organosilicon compounds that have demonstrated significant plant growth-regulating properties.

Studies on alkyl silatranes have shown their effectiveness in promoting the early seedling growth of crops like wheat (Triticum aestivum) and maize (Zea mays). Specifically, compounds like γ-chloropropyl silatrane (B128906) and γ-aminopropyl silatranes have been found to stimulate both root and shoot elongation nih.gov.

Given that this compound, as a synthetic auxin, also profoundly influences plant growth and development, a combination with silatranes could be beneficial. A plausible hypothesis for synergy is that the root-promoting effects of silatranes could lead to a more extensive root system. This enhanced root architecture would improve the plant's ability to absorb and translocate water, nutrients, and exogenously applied compounds like this compound. The improved uptake of this compound could then lead to a more pronounced and effective growth response in the shoots and other parts of the plant. However, it is important to note that without direct experimental evidence, this remains a theoretical potential for synergy.

Future Directions and Emerging Research Avenues

Advanced Molecular Characterization of Crezacin's Targets in Plants

To move beyond the current understanding of this compound's physiological effects, researchers are turning to advanced "omics" technologies. These approaches provide a system-wide view of the molecular changes within a plant in response to this compound, offering clues to its primary targets and the broader biological pathways it influences.

Transcriptomics, the study of the complete set of RNA transcripts, and proteomics, the study of all proteins, are powerful tools for elucidating the molecular mechanisms of plant responses to stimuli. mdpi.com By applying these technologies, researchers can identify genes and proteins whose expression levels change in response to this compound treatment. This can reveal the signaling cascades and regulatory networks that are activated or repressed by the compound. mdpi.comillinois.edu

Investigations would likely involve comparative analyses of this compound-treated and control plants to pinpoint differentially expressed genes and proteins. nih.gov These studies have successfully been used to understand plant responses to various viruses and aphid infestations. nih.govnih.gov For a growth regulator like this compound, key areas of interest would include genes and proteins associated with hormone signaling, cell division, stress responses, and photosynthesis. nih.govnih.gov Identifying these molecular players is the first step toward understanding the complete chain of events from this compound application to the observed growth promotion.

Interactive Table 1: Potential Gene and Protein Families for Investigation in this compound-Treated Plants
CategoryPotential Targets for AnalysisRationale
Hormone Signaling Auxin Response Factors (ARFs), DELLA proteins, Cytokinin Response Regulators (RRs)This compound's role as a growth regulator suggests it may interact with or modulate the pathways of major phytohormones like auxins, gibberellins, and cytokinins. creative-proteomics.comresearchgate.net
Cell Cycle & Growth Cyclins, Cyclin-Dependent Kinases (CDKs)To understand the mechanism behind stimulated growth, it is crucial to investigate the core machinery that governs cell division and elongation.
Stress Response Heat Shock Proteins (HSPs), Glutathione S-transferases (GSTs), PeroxidasesPlant growth regulators can enhance tolerance to abiotic and biotic stress; analyzing these proteins can reveal if this compound primes the plant's defense systems. nih.govnih.gov
Photosynthesis RuBisCO, Chlorophyll (B73375) a/b-binding proteinsChanges in photosynthetic efficiency are often linked to growth promotion. Down-regulation of photosynthetic proteins can occur when resources are reallocated to defense. nih.gov
Transcription Factors GRAS family, MYB, bZIPThese master regulatory proteins control the expression of numerous downstream genes, and identifying which ones are affected by this compound can reveal the major response pathways. nih.govnih.gov

Metabolomics provides a snapshot of the small-molecule chemistry within a plant, reflecting its physiological state. nih.gov By profiling the metabolome of plants treated with this compound, scientists can identify which metabolic pathways are most affected. This is crucial for understanding how the compound alters plant biochemistry to produce its growth-enhancing effects. nih.govnih.gov

This analysis can reveal changes in the levels of primary metabolites, such as amino acids, sugars, and organic acids, which are the building blocks of growth. mdpi.com It can also uncover shifts in secondary metabolites like flavonoids or alkaloids, which are often involved in plant defense and stress responses. nih.govnih.gov For example, studies have shown that drought stress significantly alters the aminoacyl-tRNA biosynthesis pathway, leading to the accumulation of amino acids. frontiersin.org Similar analyses for this compound could pinpoint specific pathways it targets, such as those related to nitrogen metabolism or carbon allocation, providing a functional context for the transcriptomic and proteomic data. mdpi.com

Computational modeling and predictive analytics offer a powerful in silico approach to accelerate research. These methods use computer algorithms to predict how a molecule like this compound might behave in a biological system, thereby guiding and refining laboratory experiments. researchgate.net Techniques like Quantitative Structure-Activity Relationship (QSAR) modeling can establish mathematical correlations between the chemical structure of this compound and its biological activity. nih.gov

Furthermore, molecular docking simulations can predict how this compound binds to specific plant proteins. This can help generate hypotheses about its direct molecular targets, which can then be tested experimentally. nih.gov As databases of plant protein structures and metabolic pathways grow, these computational tools become increasingly accurate and essential for efficiently screening potential molecular interactions and predicting the metabolic fate of compounds within the plant. researchgate.netnih.gov This predictive power is vital for reducing the time and cost associated with discovering and optimizing new plant growth regulators.

Exploration of this compound Analogs and Derivatives

The synthesis of analogs and derivatives of a lead compound is a standard strategy in chemical and pharmaceutical research to improve its properties. google.com This approach involves creating new molecules that are structurally similar to the original but have been modified in specific ways to enhance their performance.

By synthesizing a series of this compound analogs, researchers can systematically investigate how different parts of the molecule contribute to its biological function. The goal of this structure-function optimization is to develop new derivatives with superior properties, such as increased potency, greater stability in the field, or a more targeted mode of action. nih.govresearchgate.net For instance, research on other natural products has shown that even simplified analogs can retain high biological activity and offer greater stability than the parent compound. researchgate.net

This process allows for the fine-tuning of the molecule for specific applications. An analog might be designed to be more effective in a particular plant species or under specific environmental conditions. Studies on other compounds have demonstrated that minor structural changes can switch a molecule's primary effect, for example, from cytotoxic to migrastatic. rsc.org A similar approach with this compound could lead to the development of a suite of specialized growth regulators tailored for diverse agricultural needs.

Interactive Table 2: Hypothetical Structure-Function Optimization for this compound Analogs
Structural ModificationTarget Functional OutcomeRationale for Modification
Addition of a Halogen (e.g., Chlorine, Fluorine) Increased Potency / StabilityHalogenation can alter the electronic properties of the molecule, potentially improving its binding affinity to a target receptor and increasing its resistance to metabolic breakdown.
Modification of an Alkyl Side-Chain Altered Target SpecificityChanging the length or branching of side-chains can affect how the molecule fits into a protein's binding pocket, potentially increasing its specificity for a desired target while reducing off-target effects.
Esterification of a Carboxylic Acid Group Improved Cellular UptakeConverting a polar acid group to a less polar ester can enhance the molecule's ability to cross the plant's waxy cuticle and cell membranes, improving its bioavailability.
Introduction of a Benzyl Group Enhanced Herbicidal or Antifungal ActivityAs seen in analogs of other compounds like cinnacidin, adding larger functional groups can introduce new biological activities, potentially creating a dual-purpose compound. nih.gov

Novel Applications in Agricultural Sustainability

Future studies could explore the potential of this compound to help crops withstand abiotic stresses like drought, salinity, and extreme temperatures, which are becoming more frequent due to climate change. nih.govnih.gov Some growth regulators are known to prime plant defense systems or modulate root architecture for better water uptake. nih.gov Investigating whether this compound has similar properties could lead to its use as a tool for climate change adaptation in agriculture. nih.gov Furthermore, by promoting more robust plant growth, this compound could contribute to systems that use water and nutrients more efficiently, reducing the environmental footprint of farming and supporting the development of sustainable agricultural practices. mdpi.com This aligns with a broader push to use citizen science and new technologies to create more resilient and environmentally sound food systems. cambridgescholars.commdpi.com

Development of Stress-Resilient Crop Varieties

The development of crop varieties that can withstand environmental stressors is a critical goal for global food security. Research into the application of chemical primers to enhance plant resilience is a burgeoning field. While direct, extensive research on this compound's role in developing stress-resilient crop varieties is not widely published, the broader context of inducing stress tolerance through chemical means provides a framework for its potential future investigation.

The development of climate-resilient crops is a key strategy to mitigate the negative impacts of abiotic stresses like drought, salinity, and extreme temperatures on agriculture. researchgate.netmaxapress.com Conventional breeding and modern biotechnological approaches, including marker-assisted selection and genetic engineering, are the primary methods for developing such varieties. researchgate.netmaxapress.com These methods aim to enhance traits that allow plants to maintain growth and yield under adverse conditions. nih.gov

The concept of using external compounds to prime a plant's defense mechanisms is an area of active research. These compounds can trigger physiological and molecular responses that prepare the plant for subsequent stress events. The root system is of vital importance for a plant's resilience to abiotic stresses such as salt stress and drought. wur.nl Future research on this compound could explore its effect on root architecture and physiology, which are key to a plant's ability to acquire water and nutrients, especially under stress. wur.nl Investigating how this compound might influence gene regulatory networks that control these responses at a molecular and cellular level would be a significant step forward. wur.nl

Table 1: Potential Research Questions for this compound in Stress-Resilient Crop Development

Research QuestionPotential Experimental Approaches
Does pre-treatment with this compound enhance tolerance to specific abiotic stresses (e.g., drought, salinity)?Greenhouse and field trials with various crop species (e.g., wheat, maize, rice) subjected to controlled stress conditions after this compound application. Measurement of physiological parameters like stomatal conductance, photosynthetic rate, and biomass accumulation.
What are the molecular mechanisms underlying this compound-induced stress tolerance in plants?Transcriptomic (RNA-seq) and proteomic analyses of this compound-treated plants to identify differentially expressed genes and proteins involved in stress response pathways. Analysis of phytohormone levels (e.g., abscisic acid, salicylic (B10762653) acid) and antioxidant enzyme activity.
Can this compound application be integrated with other crop management strategies for synergistic effects?Studies combining this compound application with deficit irrigation, specific fertilizer regimes, or the use of other biostimulants to assess combined effects on crop performance under stress.

Strategies for Enhanced Nutrient Use Efficiency

Enhancing nutrient use efficiency (NUE) in crops is crucial for sustainable agriculture, as it aims to maximize yield with minimal nutrient input, thereby reducing economic costs and environmental pollution. arccjournals.com The inefficient use of key nutrients like nitrogen and phosphorus is a significant challenge. mdpi.com Research is increasingly focused on strategies to improve nutrient uptake, translocation, assimilation, and remobilization in plants. mdpi.com

While specific studies on this compound's direct impact on NUE are limited, its potential role can be hypothesized based on the known mechanisms of plant growth regulators and biostimulants. These substances can influence root development, which is fundamental for nutrient acquisition from the soil. A more extensive and efficient root system can explore a larger soil volume, increasing the uptake of essential nutrients.

Future research on this compound could investigate its influence on the expression of genes encoding nutrient transporters in plant roots. Understanding how this compound might modulate the plant's ability to take up and utilize nutrients from the soil is a key research avenue.

Table 2: Research Directions for this compound and Nutrient Use Efficiency

Research AreaSpecific Objectives
Impact on Root System Architecture and Function To determine if this compound treatment leads to changes in root length, density, and surface area. To assess the effect of this compound on the activity of root-associated enzymes and nutrient transporters.
Influence on Nutrient Uptake and Assimilation Pathways To quantify the uptake of key macronutrients (Nitrogen, Phosphorus, Potassium) and micronutrients in this compound-treated plants compared to controls. To analyze the expression of genes involved in the assimilation of these nutrients within the plant tissues.
Synergistic Effects with Fertilizers and Biofertilizers To evaluate if the application of this compound can reduce the required amount of synthetic fertilizers without compromising yield. To study the interaction between this compound and beneficial soil microorganisms (e.g., mycorrhizal fungi, nitrogen-fixing bacteria) and its effect on nutrient availability and uptake.

Theoretical Contributions to Adaptogenic and Immunomodulatory Science (Pre-Clinical)

The concepts of adaptogens and immunomodulators are central to understanding how certain substances can enhance an organism's resistance to stress and modulate the immune system's response. While clinical research on this compound is not the focus here, preclinical studies on its potential adaptogenic and immunomodulatory properties could offer significant theoretical contributions to these scientific fields.

Adaptogens are substances that are thought to increase the body's ability to resist the damaging effects of stress and promote or restore normal physiological functioning. Preclinical research could explore whether this compound exhibits such properties by investigating its effects on key stress-response pathways, such as the hypothalamic-pituitary-adrenal (HPA) axis and the sympathetic-adrenal-medullary (SAM) system.

Immunomodulators are substances that can modify the activity of the immune system. Preclinical studies could examine this compound's influence on various immune cells, such as lymphocytes and macrophages, and its effect on the production of cytokines, which are key signaling molecules in the immune response.

Table 3: Preclinical Research Framework for this compound's Adaptogenic and Immunomodulatory Properties

Research FocusKey Parameters for Investigation (In Vitro & In Vivo Models)Potential Theoretical Contribution
Adaptogenic Effects Measurement of stress hormones (e.g., corticosterone) in animal models subjected to various stressors (e.g., restraint stress, cold stress). Assessment of behavioral parameters indicative of stress and anxiety. Analysis of molecular markers of cellular stress (e.g., heat shock proteins) in cell cultures.Elucidation of novel molecular pathways through which a synthetic compound might confer non-specific resistance to stress. Contribution to the understanding of the pharmacological basis of adaptogenic activity beyond traditional herbal medicine.
Immunomodulatory Properties Evaluation of lymphocyte proliferation and differentiation in response to this compound treatment. Measurement of pro-inflammatory and anti-inflammatory cytokine production (e.g., TNF-α, IL-6, IL-10) by immune cells. Assessment of phagocytic activity of macrophages. Investigation of effects in animal models of inflammation or immune challenge.Identification of a new chemical entity with the potential to selectively modulate immune responses. Providing a new tool to probe the complex interactions within the immune system. Informing the development of new therapeutic strategies for immune-related disorders by understanding its mechanism of action at a preclinical level.

Q & A

Basic: How to Formulate a Research Question for Investigating Crezacin's Properties?

Q: What methodological steps ensure a focused, measurable research question for studying this compound's molecular interactions or synthesis pathways? A:

  • Step 1: Conduct a systematic literature review to identify gaps, such as unexplored reaction mechanisms or conflicting data on this compound’s stability under varying pH conditions .
  • Step 2: Refine the scope using the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant). For example: "How does temperature modulate this compound’s crystallographic structure during solvothermal synthesis?" .
  • Step 3: Ensure measurability by aligning with quantifiable outcomes (e.g., XRD peak shifts, NMR spectral changes) .

Basic: Designing Robust Experimental Protocols for this compound Synthesis

Q: What factors should guide experimental design to minimize variability in this compound synthesis? A:

  • Control Variables: Standardize solvent purity, reaction time, and catalyst concentration. Use factorial design to test interactions (e.g., 2^3 designs for temperature, pressure, and molar ratios) .
  • Replication: Perform triplicate trials to assess reproducibility, with statistical analysis (e.g., ANOVA) to isolate outliers .
  • Instrument Calibration: Validate equipment (e.g., HPLC, FTIR) using reference standards to ensure data accuracy .

Advanced: Resolving Contradictions in Existing Data on this compound’s Bioactivity

Q: How can researchers address discrepancies in reported IC50 values for this compound’s anticancer activity across studies? A:

  • Meta-Analysis: Aggregate datasets from peer-reviewed studies and apply heterogeneity tests (e.g., Cochran’s Q) to identify confounding variables (e.g., cell line specificity, assay protocols) .
  • Sensitivity Analysis: Test hypotheses under varied conditions (e.g., hypoxia vs. normoxia) to determine if environmental factors explain contradictions .
  • Collaborative Verification: Replicate key experiments in independent labs using shared protocols to confirm reproducibility .

Advanced: Integrating Multi-Method Approaches to Study this compound’s Mechanism of Action

Q: What strategies combine computational and experimental methods to elucidate this compound’s binding affinity with target proteins? A:

  • Hybrid Workflow:
    • Perform molecular docking simulations (e.g., AutoDock Vina) to predict binding sites .
    • Validate predictions via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) for kinetic/thermodynamic profiling .
    • Cross-validate with mutagenesis studies to confirm critical amino acid residues .
  • Data Fusion: Use Bayesian statistics to harmonize computational and experimental results, reducing epistemic uncertainty .

Basic: Ensuring Reproducibility in this compound Characterization Studies

Q: What documentation standards are critical for replicating this compound’s spectroscopic characterization? A:

  • Detailed Protocols: Specify instrument parameters (e.g., NMR spectrometer frequency, solvent suppression techniques) .
  • Raw Data Archiving: Share unprocessed spectra (e.g., .JCAMP-DX files) in supplementary materials to enable independent verification .
  • Batch Reporting: Disclose synthetic batches with lot numbers for reagents to trace variability sources .

Advanced: Addressing Gaps in this compound’s Structure-Activity Relationship (SAR) Studies

Q: How can QSAR modeling address incomplete SAR data for this compound derivatives? A:

  • Feature Selection: Use partial least squares (PLS) regression to prioritize molecular descriptors (e.g., logP, polar surface area) impacting bioactivity .
  • Uncertainty Quantification: Apply Monte Carlo simulations to assess model robustness against sparse data .
  • Experimental Validation: Synthesize high-priority derivatives predicted by the model and test efficacy in vitro .

Basic: Ethical and Methodological Considerations in Data Collection

Q: How to design ethical data-collection frameworks for this compound’s toxicity studies? A:

  • Institutional Approval: Obtain ethics clearance for in vivo studies, adhering to ARRIVE guidelines for animal welfare .
  • Blinded Analysis: Assign sample IDs randomly to prevent observer bias during histopathological assessments .
  • Data Transparency: Publish negative results (e.g., non-toxic doses) to avoid publication bias .

Advanced: Optimizing this compound’s Catalytic Efficiency via DoE (Design of Experiments)

Q: What DoE approaches maximize yield in this compound-catalyzed reactions? A:

  • Response Surface Methodology (RSM): Model interactions between catalyst loading, temperature, and substrate concentration to identify optimal conditions .
  • Desirability Function: Assign weights to yield, purity, and cost to derive a Pareto-optimal solution .
  • Validation Runs: Confirm predictions with three center-point experiments to ensure model reliability .

Basic: Validating this compound’s Purity and Identity in Novel Syntheses

Q: What analytical techniques are essential for confirming this compound’s purity and structural integrity? A:

  • Multi-Technique Approach:
    • Chromatography: HPLC with UV/Vis detection for purity assessment (>98% area under the curve) .
    • Spectroscopy: Compare experimental IR/MS/NMR data with reference spectra from authenticated samples .
  • Elemental Analysis: Confirm stoichiometry via CHNS/O combustion analysis .

Advanced: Cross-Disciplinary Strategies for Scaling this compound-Based Technologies

Q: How can researchers bridge materials science and pharmacology to optimize this compound’s drug-delivery systems? A:

  • Material Characterization: Use SEM/TEM to assess nanoparticle encapsulation efficiency and release kinetics .
  • In Vitro/In Vivo Correlation (IVIVC): Develop pharmacokinetic models linking dissolution profiles to bioavailability .
  • Regulatory Pre-Screening: Align with FDA/EMA guidelines for early-stage formulation stability testing .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.